Cas no 1500951-98-3 (1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1500951-98-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6043787
• PubChem ID: 83699360
• Update Time: 2025-11-01

1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one
• EN300-1967348
• 1500951-98-3

• Inchi： 1S/C10H12ClNO/c1-7-3-4-9(11)8(5-7)10(13)6-12-2/h3-5,12H,6H2,1-2H3
• InChI Key： OEXVPFSOTDBPQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CNC)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 1500951-98-3 and Product Name: 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one

Compound with the CAS number 1500951-98-3 and the product name 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound, featuring a chloro-substituted aromatic ring and an aminoethyl side chain, makes it a versatile intermediate in the synthesis of more complex molecules.

The 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one structure is particularly noteworthy for its ability to interact with biological targets in a manner that could lead to novel pharmacological effects. Recent studies have highlighted its role as a key intermediate in the development of central nervous system (CNS) drugs, where its ability to modulate neurotransmitter activity is of great interest. The presence of both electron-withdrawing and electron-donating groups in its molecular framework allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have opened up new avenues for drug discovery. The chloro-substituted aromatic ring serves as a critical site for further functionalization, enabling chemists to explore a wide range of derivatives with enhanced biological activity. Researchers have been particularly intrigued by its potential as a scaffold for developing antidepressant and anxiolytic agents, given its structural similarity to known active pharmaceutical ingredients (APIs) that exhibit similar therapeutic effects.

Recent advancements in computational chemistry have allowed for more precise predictions of the biological behavior of 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one. Molecular docking studies have revealed that this compound can interact with several key targets involved in neurotransmitter signaling, including serotonin receptors and monoamine oxidase enzymes. These interactions suggest that the compound may possess properties that could be exploited for treating conditions such as depression, anxiety, and even neurodegenerative disorders.

The chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced catalytic methods has enabled researchers to streamline the process, making it more efficient and scalable. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

One of the most promising applications of 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one is in the development of novel antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell membranes and inhibit key enzymatic pathways, making it effective against a broad spectrum of pathogens. Preliminary studies have shown promising results in vitro, suggesting that further investigation could lead to new treatments for resistant bacterial infections.

The role of this compound in drug development extends beyond CNS applications. Its unique structural motifs have also been explored in the context of anticancer therapies, where it has shown potential in inhibiting tumor growth by targeting specific signaling pathways involved in cell proliferation. The ability to modify its chemical structure has allowed researchers to fine-tune its activity, leading to derivatives with enhanced selectivity and reduced toxicity.

As research continues, the potential applications of 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one are likely to expand further. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is enabling more rapid identification of promising candidates for clinical development. These tools are being used to predict how different modifications to the molecule might affect its biological activity, accelerating the drug discovery process.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Current research on 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one is focused on understanding its metabolic pathways and potential side effects. Animal models are being employed to assess its toxicity profile, while computational methods are used to predict how it might be processed by the human body.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the study of this compound. Joint research initiatives have brought together experts from various disciplines, including organic chemistry, biochemistry, pharmacology, and computational biology. This interdisciplinary approach has fostered innovation and led to significant breakthroughs in understanding the potential therapeutic applications of 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one.

In conclusion, compound with CAS No. 1500951-98-3 and product name 1-(2-chloro-5-methylphenyl)-2-(methylamino)ethan-1-one represents a promising candidate for future pharmaceutical applications. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at treating conditions ranging from neurological disorders to infectious diseases. As research progresses, this compound is poised to play a significant role in shaping the future landscape of medicinal chemistry.